Cas no 139458-30-3 ((3-Methylisoxazol-4-yl)methanamine)
139458-30-3 structure
Product Name:(3-Methylisoxazol-4-yl)methanamine
CAS No:139458-30-3
MF:C5H8N2O
MW:112.129820823669
MDL:MFCD09028486
CID:102153
PubChem ID:53393483
Update Time:2023-10-31
(3-Methylisoxazol-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (3-Methylisoxazol-4-yl)methanamine
- (3-methyl-1,2-oxazol-4-yl)methanamine
- 3-methyl-4-Isoxazolemethanamine
- 4-Isoxazolemethanamine,3-methyl-
- 4-Isoxazolemethanamine,3-methyl
- SCHEMBL1208452
- 139458-30-3
- CS-0282955
- 1-(3-Methyl-1,2-oxazol-4-yl)methanamine
- EN300-244000
- MB06775
- N10525
- CHEMBL4554490
- FT-0716822
- AKOS006289091
- MFCD09028486
- DTXSID80693919
-
- MDL： MFCD09028486
- Inchi： 1S/C5H8N2O/c1-4-5(2-6)3-8-7-4/h3H,2,6H2,1H3
- InChI Key： JRPBQFVNYPRYAJ-UHFFFAOYSA-N
- SMILES： O1C=C(C(C)=N1)CN
Computed Properties
- Exact Mass: 112.06400
- Monoisotopic Mass: 112.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: -0.4
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 221.2±25.0 °C at 760 mmHg
- Flash Point: 87.6±23.2 °C
- Refractive Index: 1.5
- PSA: 52.05000
- LogP: 1.14200
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
(3-Methylisoxazol-4-yl)methanamine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-Methylisoxazol-4-yl)methanamine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3-Methylisoxazol-4-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB463869-1 g |
(3-Methylisoxazol-4-yl)methanamine |
139458-30-3 | 1g |
€514.00 | 2022-03-01 | ||
| Chemenu | CM190573-1g |
(3-Methylisoxazol-4-yl)methanamine |
139458-30-3 | 95% | 1g |
$361 | 2023-03-07 | |
| Chemenu | CM190573-1g |
(3-Methylisoxazol-4-yl)methanamine |
139458-30-3 | 95% | 1g |
$729 | 2021-08-05 | |
| Fluorochem | 221796-250mg |
3-Methylisoxazol-4-yl)methanamine |
139458-30-3 | 95% | 250mg |
￡149.00 | 2022-03-01 | |
| Fluorochem | 221796-1g |
3-Methylisoxazol-4-yl)methanamine |
139458-30-3 | 95% | 1g |
￡372.00 | 2022-03-01 | |
| Fluorochem | 221796-5g |
3-Methylisoxazol-4-yl)methanamine |
139458-30-3 | 95% | 5g |
￡1115.00 | 2022-03-01 | |
| TRC | M324838-25mg |
(3-Methylisoxazol-4-yl)methanamine |
139458-30-3 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M324838-50mg |
(3-Methylisoxazol-4-yl)methanamine |
139458-30-3 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M324838-250mg |
(3-Methylisoxazol-4-yl)methanamine |
139458-30-3 | 250mg |
$ 365.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y0993202-1g |
(3-Methylisoxazol-4-yl)methanamine |
139458-30-3 | 95% | 1g |
$900 | 2024-08-02 |
(3-Methylisoxazol-4-yl)methanamine Related Literature
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
2. Agricultural
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
139458-30-3 ((3-Methylisoxazol-4-yl)methanamine) Related Products
- 71172-38-8(4-Isoxazolemethanamine,N-ethyl-3,5-dimethyl-)
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- 1362243-42-2(4-(aminomethyl)isoxazole-3-carbonitrile)
- 100367-83-7((3-Methyl-1,2-oxazol-4-yl)methanol)
- 2010-12-0(Isoxazole, 3,4-dimethyl-)
- 1177326-01-0([(3,5-dimethyl-4-isoxazolyl)methyl]methylamine hydrochloride)
- 131052-47-6((3,5-Dimethylisoxazol-4-yl)methanamine)
- 952195-19-6((4-Methyl-isoxazol-3-ylmethyl)-ethyl-amine)
- 60148-38-1(3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole)
- 893641-32-2(1-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methylmethanamine)
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